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Compound of Interest

Compound Name: 2,8-Dibromodibenzothiophene

Cat. No.: B047624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of

2,8-dibromo-dibenzothiophene-S,S-dioxide (BrDS) as a performance-enhancing additive in tin-

based perovskite solar cells (PSCs). The inclusion of BrDS has been shown to significantly

improve power conversion efficiency and stability by passivating defects and inhibiting the

oxidation of Sn²⁺.

Performance Enhancement with Dibenzothiophene
Dioxide Additive
The incorporation of 2,8-dibromo-dibenzothiophene-S,S-dioxide (BrDS) as an additive in

formamidinium tin iodide (FASnI₃) perovskite solar cells leads to a notable improvement in

photovoltaic performance. The key performance metrics for devices with and without the BrDS

additive are summarized below.
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Device
Configuration

V_oc (V) J_sc (mA/cm²) FF (%) PCE (%)

Control (without

BrDS)
0.86 23.58 70.1 14.21

With BrDS

Additive
0.91 24.12 72.9 14.98[1]

V_oc: Open-circuit voltage, J_sc: Short-circuit current density, FF: Fill factor, PCE: Power

conversion efficiency.

Mechanism of Action
The performance enhancement observed with the BrDS additive is attributed to several key

mechanisms within the perovskite layer. The sulfoxide group in the BrDS structure interacts

strongly with Sn²⁺ ions, which helps to suppress the oxidation of Sn²⁺ to Sn⁴⁺, a common

degradation pathway in tin-based perovskites.[1] Additionally, BrDS doping effectively

passivates grain boundary and point defects, leading to a higher carrier lifetime and improved

crystal quality.[1]
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Caption: Mechanism of BrDS in enhancing perovskite film quality.
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Experimental Protocols
This section provides a detailed protocol for the fabrication of tin-based perovskite solar cells

incorporating the 2,8-dibromo-dibenzothiophene-S,S-dioxide (BrDS) additive.

Materials and Reagents
Fluorine-doped tin oxide (FTO) coated glass substrates

Zinc acetate dihydrate

Ethanolamine

2-methoxyethanol

Formamidinium iodide (FAI)

Tin(II) iodide (SnI₂)

2,8-dibromo-dibenzothiophene-S,S-dioxide (BrDS)

N,N-dimethylformamide (DMF)

Dimethyl sulfoxide (DMSO)

Chlorobenzene

Spiro-OMeTAD

4-tert-butylpyridine (tBP)

Lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI)

Acetonitrile

Gold (Au)

Device Fabrication Workflow
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The fabrication process follows a standard n-i-p planar structure.

Start FTO Substrate Cleaning ETL (ZnO) Deposition Perovskite Layer Deposition (with BrDS) HTL (Spiro-OMeTAD) Deposition Gold Electrode Evaporation End
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Caption: Experimental workflow for perovskite solar cell fabrication.

Detailed Fabrication Steps
Substrate Cleaning:

Clean FTO glass substrates sequentially with detergent, deionized water, acetone, and

isopropanol in an ultrasonic bath for 15 minutes each.

Dry the substrates with a nitrogen stream and then treat with UV-ozone for 15 minutes.

Electron Transport Layer (ETL) Deposition:

Prepare a ZnO precursor solution by dissolving zinc acetate dihydrate and ethanolamine

in 2-methoxyethanol.

Spin-coat the ZnO precursor solution onto the cleaned FTO substrates at 4000 rpm for 30

seconds.

Anneal the substrates at 200°C for 1 hour in air.

Perovskite Precursor Solution Preparation:

Prepare the control perovskite precursor solution by dissolving FAI and SnI₂ in a mixed

solvent of DMF and DMSO.

For the BrDS-doped solution, add the desired concentration of 2,8-dibromo-

dibenzothiophene-S,S-dioxide to the control precursor solution.

Perovskite Layer Deposition:
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Transfer the substrates with the ZnO layer into a nitrogen-filled glovebox.

Spin-coat the perovskite precursor solution (either control or BrDS-doped) onto the ZnO

layer in a two-step program: 1000 rpm for 10 seconds, followed by 5000 rpm for 30

seconds.

During the second step, dispense an anti-solvent (e.g., chlorobenzene) onto the spinning

substrate.

Anneal the perovskite films at 100°C for 10 minutes.

Hole Transport Layer (HTL) Deposition:

Prepare the spiro-OMeTAD solution by dissolving spiro-OMeTAD powder in

chlorobenzene, and then add tBP and a Li-TFSI solution (in acetonitrile) as additives.

Spin-coat the spiro-OMeTAD solution onto the perovskite layer at 4000 rpm for 30

seconds.

Gold Electrode Evaporation:

Deposit an 80 nm thick gold top electrode by thermal evaporation through a shadow mask

to define the active area of the solar cell.

Characterization
Photovoltaic Performance: Measure the current density-voltage (J-V) characteristics under

simulated AM 1.5G illumination (100 mW/cm²) using a solar simulator.

Morphology and Crystallinity: Analyze the surface morphology and grain size of the

perovskite films using Scanning Electron Microscopy (SEM). Investigate the crystal structure

using X-ray Diffraction (XRD).

Optical Properties: Characterize the light absorption properties of the perovskite films using

UV-Vis Spectroscopy.

Carrier Dynamics: Evaluate the carrier lifetime and defect states using Time-Resolved

Photoluminescence (TRPL) spectroscopy.
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By following these protocols, researchers can effectively investigate the impact of

dibenzothiophene dioxide additives on the performance and stability of tin-based perovskite

solar cells. The provided data and mechanisms offer a foundational understanding for further

optimization and development in this promising area of photovoltaics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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